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Compound of Interest

Compound Name: Diethyl furan-2,5-dicarboxylate

Cat. No.: B020899

Essential Safety and Handling Guide for Diethyl
furan-2,5-dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Diethyl furan-2,5-dicarboxylate (CAS No. 53662-83-2). Adherence to these
procedures is vital for ensuring laboratory safety and minimizing exposure risks.

Core Safety Information

Hazard Category Description GHS Hazard Statements

o Causes serious eye irritation.
Eye Irritation H319

[1](2]

Skin Irritation Causes skin irritation.[2] H315

, _ May cause respiratory
Respiratory Irritation o H335
irritation.[2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent personal exposure when handling Diethyl furan-2,5-
dicarboxylate. The following table summarizes the required equipment based on standard
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laboratory safety protocols.

Protection Type

Equipment Specification

Purpose & Notes

Tightly fitting safety goggles or

Must conform to NIOSH (US)
or EN 166 (EU) standards to

Eye / Face ) )
a full-face shield. protect against dust and
splashes.[3]
] ] Handle with gloves at all times.
Chemical-resistant gloves ) )
) o Impervious clothing should be
Skin / Body (e.g., Nitrile, Neoprene) and a

fully buttoned lab coat.

worn to prevent skin contact.

[3]

Respiratory

NIOSH/MSHA or EN 149

approved respirator.

Required when handling large
quantities, if dust is generated,
or if ventilation is inadequate.
A full-face respirator may be
necessary if exposure limits
are exceeded or irritation is

experienced.[3]

Occupational Exposure Limits

Currently, there are no established occupational exposure limits for Diethyl furan-2,5-

dicarboxylate.[1] Therefore, it is crucial to handle this chemical with care in a well-ventilated

area, preferably within a chemical fume hood, to minimize inhalation exposure.

Operational and Disposal Plans

Step-by-Step Handling Protocol

Safe handling requires a controlled environment and methodical procedures. Always work

within a certified chemical fume hood to ensure adequate ventilation.[3]

o Designate Area: Before starting, designate a specific area within a chemical fume hood for

handling Diethyl furan-2,5-dicarboxylate.[3]
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» Verify Safety Equipment: Ensure that a safety shower and eyewash station are unobstructed

and readily accessible.[3]

» Don PPE: Put on all required PPE as specified in the table above.

e Minimize Dust: When weighing or transferring the solid, perform the task slowly and carefully

to minimize dust generation.[3]

e Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[3]

o Storage: Store in a tightly closed container in a cool, well-ventilated place. The

recommended storage temperature is 2-8°C.[2][4]

Emergency Procedures

Exposure Route

First Aid Measures

Inhalation

Remove person to fresh air and keep
comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower. If skin irritation

occurs, get medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[1] If eye irritation persists,

get medical advice/attention.

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a
POISON CENTER or doctor if you feel unwell.

Spill Response and Disposal

Proper containment and disposal are crucial to prevent environmental contamination and

further exposure.

o Spill Response:
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Evacuate and ventilate the area.

[e]

o

Wear all required PPE, including respiratory protection.

[¢]

Contain the spill and prevent it from entering drains.

[¢]

Collect the spilled material, bind it, and pump it off. Dry material can be taken up, but avoid
generating dust.

o

Clean the affected area thoroughly.

e Disposal:
o Waste material must be disposed of in accordance with national and local regulations.
o Leave chemicals in their original containers and do not mix with other waste.
o Handle uncleaned containers as you would the product itself.

Experimental Workflow

The following diagram outlines the standard workflow for handling Diethyl furan-2,5-
dicarboxylate in a laboratory setting.
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Safe Handling Workflow for Diethyl furan-2,5-dicarboxylate
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Caption: Workflow for safe handling of Diethyl furan-2,5-dicarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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